Cas no 1691735-50-8 (tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethyl)phenyl]methyl}propyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethyl)phenyl]methyl}propyl)carbamate
• CAS No: 1691735-50-8
• MF: C₁₆H₂₂F₃NO₃
• MW: 333.345995426178
• CID: 6512080
• PubChem ID: 103850555
• Update Time: 2025-07-24

tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethyl)phenyl]methyl}propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethyl)phenyl]methyl}propyl)carbamate
• 1691735-50-8
• EN300-7548078

• Inchi： 1S/C16H22F3NO3/c1-15(2,3)23-14(22)20-9-12(10-21)8-11-4-6-13(7-5-11)16(17,18)19/h4-7,12,21H,8-10H2,1-3H3,(H,20,22)
• InChI Key： SDQLKEHRDHOYQK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(CO)CNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 333.15517805g/mol
• Monoisotopic Mass: 333.15517805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethyl)phenyl]methyl}propyl)carbamate

Introduction to Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethyl)phenyl]methyl}propyl)carbamate (CAS No. 1691735-50-8)

Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethyl)phenyl]methyl}propyl)carbamate, a compound with the chemical identifier CAS No. 1691735-50-8, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethyl)phenyl]methyl}propyl)carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a propyl chain. This propyl chain is substituted with a hydroxyl group and a complex aromatic ring system that includes a phenyl group with a trifluoromethyl substituent. Such structural features contribute to the compound's unique chemical properties and biological interactions.

In recent years, there has been growing interest in developing novel carbamate-based compounds for their potential as pharmacological agents. The presence of the hydroxyl group and the electron-withdrawing trifluoromethyl group in the aromatic ring enhances the compound's reactivity and binding affinity to biological targets. This has led to extensive research into its possible applications in drug discovery and development.

One of the most compelling aspects of tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethyl)phenyl]methyl}propyl)carbamate is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The carbamate functional group is particularly versatile, allowing for further modifications and derivatization to create compounds with tailored biological activities. This flexibility makes it an attractive candidate for use in medicinal chemistry programs aimed at developing new therapeutic agents.

Recent studies have begun to explore the pharmacological properties of this compound, particularly its interactions with enzymes and receptors involved in various disease pathways. The trifluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, making it a valuable feature in drug design. Additionally, the hydroxyl group provides opportunities for hydrogen bonding interactions, which can be crucial for optimizing drug-receptor binding.

The synthesis of tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethyl)phenyl]methyl}propyl)carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired molecular architecture. These synthetic approaches highlight the compound's complexity and the sophisticated methods required to produce it on a scalable basis.

In conclusion, tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethyl)phenyl]methyl}propyl)carbamate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing molecule for drug discovery efforts. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a significant role in the development of next-generation therapeutic agents.